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Compound of Interest

Compound Name: Diethylene glycol-d8

Cat. No.: B568884

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending beyond the bench to the proper disposal of chemical
waste. This guide provides essential, step-by-step procedures for the safe and compliant
disposal of Diethylene glycol-d8, ensuring the protection of both laboratory personnel and the
environment.

Diethylene glycol-d8, particularly when in a methanol solution, is classified as a hazardous
material. Its disposal is regulated under the Resource Conservation and Recovery Act (RCRA),
which mandates a "cradle-to-grave" approach to hazardous waste management.[1][2][3] This
means the waste must be managed responsibly from its point of generation to its final disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling Diethylene
glycol-d8 are equipped with the appropriate Personal Protective Equipment (PPE), including
gloves, protective clothing, and safety goggles.[4] The work area should be well-ventilated to
prevent the accumulation of flammable or toxic vapors.[4]

Key Hazard Information:
A solution of Diethylene glycol-d8 in methanol is:

» Highly flammable: Keep away from heat, sparks, open flames, and other ignition sources.[4]
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o Toxic: Harmful if swallowed, in contact with skin, or inhaled.[4]
o An Irritant: Causes skin and serious eye irritation.[4]

e A Health Hazard: Can cause damage to organs.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for a representative solution of
Diethylene glycol-d8 in methanol.

Property Value Source
Flash Point 138 °C (280.4 °F) - closed cup

Boiling Point 245 °C

Density 1.201 g/mL at 25 °C

H225, H301, H311, H331,
GHS Hazard Codes [4]
H315, H319, H370

Step-by-Step Disposal Protocol

The proper disposal of Diethylene glycol-d8 is a multi-step process that requires careful
attention to detail to ensure regulatory compliance and safety.

Step 1: Waste Characterization

The first crucial step is to determine if the Diethylene glycol-d8 waste is hazardous.[5] Based
on the Safety Data Sheet (SDS) for Diethylene glycol-d8 in methanol, the waste is considered
hazardous due to its flammability and toxicity.[4] If your Diethylene glycol-d8 is in a different
solvent or is a pure substance, you must evaluate its characteristics to determine if it meets the
criteria for hazardous waste under RCRA, which includes ignitability, corrosivity, reactivity, or
toxicity.[6]

Step 2: Proper Waste Accumulation and Labeling
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Once characterized as hazardous, the waste must be collected in a designated, compatible,
and leak-proof container.[5][7] The container must be clearly labeled in accordance with EPA
and Department of Transportation (DOT) regulations.[8][9]

The hazardous waste label must include:

The words "Hazardous Waste".[7][8]

The name and address of the generator (your institution).[7]

The initial date of waste accumulation.[7][9]

The composition and physical state of the waste (e.g., "Diethylene glycol-d8 in Methanol,
Liquid").[7][9]

A clear statement of the hazardous properties (e.g., "Flammable, Toxic").[7][9]

Step 3: On-Site Storage

Store the labeled hazardous waste container in a designated, well-ventilated, and secure area.
[4] It is critical to segregate incompatible waste streams to prevent dangerous chemical
reactions.[7] Ensure the container remains closed except when adding waste.[7] Adhere to the
accumulation time limits set by the EPA, which can be 90, 180, or 270 days depending on your
facility's generator status.[5]

Step 4: Arranging for Professional Disposal

Due to its hazardous nature, Diethylene glycol-d8 waste must be disposed of through a
licensed professional waste disposal service.[4] Do not attempt to dispose of this chemical
down the drain or in regular trash.[10]

To arrange for disposal:

o Contact your institution's Environmental Health and Safety (EHS) department. They will have
established procedures and approved vendors for hazardous waste disposal.

e If your institution does not have an EHS department, you will need to contact a certified
hazardous waste disposal company directly.
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» Provide the waste disposal company with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

e Ensure all required documentation, such as the hazardous waste manifest, is completed
accurately. The manifest is a legal document that tracks the waste from your facility to its

final destination.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Diethylene glycol-d8 disposal process.
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Caption: Diethylene Glycol-d8 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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